Cas no 313664-48-1 (Decanamide, N-ethyl-10-mercapto-)

• Product name: Decanamide, N-ethyl-10-mercapto-
• CAS No: 313664-48-1
• MF: C₁₂H₂₅NOS
• MW: 231.398002386093
• CID: 1452510
• PubChem ID: 71361254

Decanamide, N-ethyl-10-mercapto- Chemical and Physical Properties

Names and Identifiers

• Decanamide, N-ethyl-10-mercapto-
• N-ethyl-10-sulfanyldecanamide
• DTXSID80785000
• 313664-48-1

• Inchi： InChI=1S/C12H25NOS/c1-2-13-12(14)10-8-6-4-3-5-7-9-11-15/h15H,2-11H2,1H3,(H,13,14)
• InChI Key： WIJIJUTWPVLXCV-UHFFFAOYSA-N
• SMILES： CCNC(=O)CCCCCCCCCS

Computed Properties

• Exact Mass: 231.16585
• Monoisotopic Mass: 231.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1